Cas no 878056-65-6 (N-(3-chlorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878056-65-6
• MF: C₂₃H₂₄ClN₃O₄S
• MW: 473.972363471985
• CID: 5511029
• Update Time: 2025-10-21

N-(3-chlorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-chlorophenyl)-2-[[1-[2-oxo-2-(1-piperidinyl)ethyl]-1H-indol-3-yl]sulfonyl]-
• N-(3-chlorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C23H24ClN3O4S/c24-17-7-6-8-18(13-17)25-22(28)16-32(30,31)21-14-27(20-10-3-2-9-19(20)21)15-23(29)26-11-4-1-5-12-26/h2-3,6-10,13-14H,1,4-5,11-12,15-16H2,(H,25,28)
• InChI Key： QPAOQCBQBUFKMU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CS(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3-chlorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

N-(3-Chlorophenyl)-2-({1-2-Oxo-2-(Piperidin-1-yl)ethyl-1H-Indol-3-yl}Sulfonyl)Acetamide (CAS No. 878056-65-6): A Comprehensive Overview

N-(3-Chlorophenyl)-2-{[1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl]sulfonyl}acetamide (CAS No. 878056-65-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of indole and piperidine, and it possesses a unique structure that confers it with a range of biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of N-(3-chlorophenyl)-2-{[1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl]sulfonyl}acetamide is C₂₄H₂₄ClN₃O₄S, and its molecular weight is 499.99 g/mol. The compound features a central indole core with a sulfonyl group attached to the acetamide moiety, which is further substituted with a chlorophenyl group and a piperidine-containing side chain. This intricate structure endows the compound with diverse functional groups that can interact with various biological targets.

The synthesis of N-(3-chlorophenyl)-2-{[1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl]sulfonyl}acetamide typically involves several steps, including the formation of the indole core, the introduction of the sulfonyl group, and the attachment of the piperidine-containing side chain. One common approach is to start with 3-bromoindole and perform a series of reactions to introduce the necessary functional groups. The final step often involves coupling the indole derivative with an appropriate chlorophenyl acetamide and sulfonyl chloride to form the desired product.

In terms of biological activity, N-(3-chlorophenyl)-2-{[1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl]sulfonyl}acetamide has been studied for its potential as an anti-inflammatory agent. Recent research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated anti-proliferative effects on cancer cells, particularly in breast and colon cancer cell lines. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases and certain types of cancer.

The mechanism of action of N-(3-chlorophenyl)-2-{[1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl]sulfonyl}acetamide is not yet fully understood, but it is believed to involve multiple pathways. Studies have indicated that the compound may interact with specific enzymes or receptors involved in inflammation and cell proliferation. For example, it has been shown to inhibit COX enzymes, which are key players in the production of prostaglandins, a class of inflammatory mediators. Furthermore, it may modulate signaling pathways such as NF-kB and MAPK, which are crucial for the regulation of gene expression in inflammatory responses.

In addition to its anti-inflammatory and anti-proliferative properties, N-(3-chlorophenyl)-2-{[1-(2-o xo - 2 -( p iperidin - 1 - y l ) e th y l ) - 1 H - i nd o l - 3 - y l ] s ul f on y l } ac et am id e has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the multifaceted nature of the compound's biological activities and suggest its potential as a therapeutic agent for a wide range of conditions.

The safety profile of N-(3-chlorophenyl)-2-{[1-(2-o xo - 2 -( p iperidin - 1 - y l ) e th y l ) - 1 H - i nd o l - 3 - y l ] s ul f on y l } ac et am id e is an important consideration for its potential clinical use. Preclinical toxicity studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its safety profile in humans.

In conclusion, N-(3-chlorophenyl)-2-{[1-(2-o xo - 2 -( p iperidin - 1 - y l ) e th y l ) - 1 H - i nd o l - 3 - y l ] s ul f on y l } ac et am id e (CAS No. 878056-65-6) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders make it an exciting target for drug development. As research in this area continues to advance, we can expect to gain a deeper understanding of its mechanisms of action and therapeutic potential.